Cas no 2351680-38-9 (rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid
• CAS No: 2351680-38-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5931995
• PubChem ID: 145867341
• Update Time: 2025-07-22

rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid
• EN300-6766497
• 2351680-38-9

• Inchi： 1S/C6H11NO2/c1-3(7)4-2-5(4)6(8)9/h3-5H,2,7H2,1H3,(H,8,9)/t3?,4-,5+/m0/s1
• InChI Key： ZPVNRKAYTUFJPK-ROTTUQNMSA-N
• SMILES： OC([C@@H]1C[C@H]1C(C)N)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic Acid (CAS No. 2351680-38-9)

Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique cyclopropane core and aminoethyl side chain. This molecule has garnered considerable attention due to its potential applications in drug development and medicinal research. The compound's molecular structure, featuring a rigid three-membered cyclopropane ring attached to a carboxylic acid group and an aminoethyl substituent, provides a versatile scaffold for further chemical modifications and biological investigations.

The chemical identity of Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid is unequivocally defined by its Chemical Abstracts Service (CAS) number, 2351680-38-9. This numerical identifier ensures precise classification and differentiation within scientific literature and databases. The stereochemistry of the molecule, denoted by the (1R,2R) configuration, plays a crucial role in determining its biological activity and interactions with biological targets. Such stereochemical specificity is often a critical factor in the design and optimization of pharmacologically active compounds.

Recent advancements in the field of medicinal chemistry have highlighted the importance of cyclopropane derivatives in the development of novel therapeutic agents. The strained three-membered ring of cyclopropanes often enhances binding affinity and metabolic stability, making them valuable motifs in drug design. Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid exemplifies this trend, as its structural features may contribute to favorable pharmacokinetic properties. Researchers have been exploring its potential as a building block for more complex molecules with enhanced biological activity.

The aminoethyl side chain in Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid introduces a reactive site for further functionalization. This group can participate in various chemical reactions, such as amide bond formation, disulfide linkage creation, or coordination with metal ions, enabling the synthesis of diverse derivatives. Such flexibility makes the compound particularly useful in medicinal chemistry for constructing libraries of compounds with tailored properties. The carboxylic acid moiety also provides opportunities for conjugation with other biomolecules, such as peptides or nucleotides, expanding its utility in biopharmaceutical applications.

In the context of current research, Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid has been investigated for its potential role in modulating biological pathways relevant to human health and disease. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory responses or cancer progression. While preliminary findings are promising, further research is necessary to fully elucidate its mechanisms of action and therapeutic potential. The growing interest in this class of compounds underscores their significance as candidates for future drug development.

The synthesis of Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need to maintain stereochemical integrity during preparation. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are particularly valuable in constructing complex molecules like this one. The development of efficient synthetic routes not only facilitates research but also contributes to the broader goal of making novel pharmaceuticals more accessible.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid and potential biological targets. These simulations help predict binding affinities and identify key residues involved in molecular recognition processes. Such insights are crucial for rational drug design and optimizing lead compounds for clinical trials. The integration of experimental data with computational approaches provides a comprehensive framework for evaluating the therapeutic potential of this compound.

The pharmacological profile of Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid is still being actively researched to uncover new therapeutic applications. Preliminary experiments have demonstrated its ability to interact with specific biological pathways, suggesting possible uses in treating conditions such as neurodegenerative disorders or autoimmune diseases. However, it is important to note that these findings are preliminary and require validation through rigorous preclinical and clinical studies. The journey from laboratory discovery to market-ready drug involves multiple stages of testing to ensure safety and efficacy.

The versatility of Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid as a pharmacological scaffold has also attracted interest from academic institutions and pharmaceutical companies worldwide. Collaborative efforts between researchers aim to explore its full potential through interdisciplinary approaches combining organic chemistry, biochemistry, pharmacology, and computational biology. Such collaborative research not only accelerates scientific progress but also fosters innovation in drug discovery pipelines.

In conclusion, Rac-(1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylic acid (CAS No. 2351680-38-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a rigid cyclopropane core and functionalizable aminoethyl side chain offers numerous possibilities for chemical modification and biological investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play significant roles in addressing unmet medical needs.